1-((3-Methyl-1,2,4-oxadiazol-5-yl)methyl)-3-(3-phenylpropyl)urea
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Description
1-((3-Methyl-1,2,4-oxadiazol-5-yl)methyl)-3-(3-phenylpropyl)urea is a synthetic urea derivative featuring a 3-methyl-1,2,4-oxadiazole moiety linked via a methylene group to the urea backbone and a 3-phenylpropyl substituent. Urea derivatives are pharmacologically significant due to their hydrogen-bonding capabilities and structural versatility, which enable interactions with biological targets such as enzymes or receptors. The 1,2,4-oxadiazole ring is a heterocyclic scaffold known for metabolic stability, bioavailability, and diverse bioactivities, including antimicrobial, anticancer, and anti-inflammatory properties .
Properties
IUPAC Name |
1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-3-(3-phenylpropyl)urea | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O2/c1-11-17-13(20-18-11)10-16-14(19)15-9-5-8-12-6-3-2-4-7-12/h2-4,6-7H,5,8-10H2,1H3,(H2,15,16,19) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LXXNVNPJNATQEA-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=N1)CNC(=O)NCCCC2=CC=CC=C2 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.32 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Oxadiazole vs. Thiadiazole Moieties
- The 1,2,4-oxadiazole ring in the target compound offers superior metabolic stability compared to thiadiazole derivatives (e.g., ), as oxygen’s electronegativity reduces susceptibility to enzymatic degradation. However, thiadiazole-containing analogs may exhibit stronger π-π stacking interactions due to sulfur’s polarizability .
Substituent Effects
- Thioether-linked benzamide derivatives () show broader therapeutic scope (e.g., antiplatelet activity) due to flexible sulfur bridges, whereas rigid urea backbones may favor selective target binding .
Research Findings and Implications
- Therapeutic Potential: Oxadiazole-urea hybrids are under exploration for kinase inhibition and antiviral activity. For example, thioether-linked analogs () demonstrate efficacy in preclinical thrombosis models, suggesting the target compound could be repurposed for cardiovascular applications .
- Structure-Activity Relationships (SAR) :
- Substitution at the urea nitrogen (e.g., phenylpropyl vs. methoxyphenyl) significantly modulates bioavailability and target affinity.
- Oxadiazole methylation (3-methyl vs. 5-methyl) influences steric hindrance and electronic effects, as seen in analogs from and .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
